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Compound of Interest

Compound Name: 5-Indolylboronic acid

Cat. No.: B131104 Get Quote

Essential Safety and Handling Guide for 5-
Indolylboronic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Indolylboronic acid (CAS:

144104-59-6). Adherence to these protocols is essential for ensuring personal safety and

maintaining a compliant laboratory environment.

Hazard Identification and Classification
5-Indolylboronic acid is classified as a hazardous substance.[1] It is crucial to understand its

specific hazards to implement appropriate safety measures. The primary hazards are skin

irritation, serious eye irritation, and respiratory irritation.[2][3][4]

Globally Harmonized System (GHS) Classification:
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Hazard Classification Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[2]

[3]

Eye Irritation 2A
H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when handling 5-Indolylboronic acid.[5] The minimum required PPE is outlined below.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[1][6][7]

Protects eyes from dust

particles and potential

splashes.[5] Direct contact can

cause serious eye irritation.[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) are required.[5][6]

[8] Gloves should be inspected

before use and changed

immediately if contaminated.[5]

Prevents skin contact, which

can cause irritation.[2][6]

Body Protection

A laboratory coat is required.

For tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.[6] Long pants and

closed-toe shoes are also

mandatory.[5][9]

Protects skin from accidental

spills and contact.[5][6]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood, to

avoid inhaling dust.[5][6] If dust

or aerosols are generated, a

NIOSH-approved respirator

(e.g., N95 dust mask) should

be used.[3][5]

Prevents respiratory tract

irritation.[2][6]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is crucial for the safe handling of 5-Indolylboronic acid.

Step 1: Preparation

Ensure that a certified chemical fume hood is available and functioning correctly.[6]
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Verify that an eyewash station and safety shower are readily accessible and unobstructed.[5]

[6]

Clear the work area of any unnecessary items to prevent clutter and potential contamination.

Assemble all necessary equipment and reagents before starting the procedure.

Step 2: Donning PPE

Put on all required personal protective equipment as outlined in the table above before

entering the designated handling area.

Step 3: Handling the Compound

Conduct all manipulations of 5-Indolylboronic acid, especially weighing and transferring the

solid, within a chemical fume hood to minimize inhalation exposure.[5][6]

Avoid generating dust during handling.[1][5] Use a spatula for transfers.[5]

Keep the container tightly closed when not in use to prevent exposure to air and moisture.[1]

[2]

Practice good laboratory hygiene. Do not eat, drink, or smoke in the laboratory.[6]

Step 4: Post-Handling

Thoroughly clean the work area and any equipment used.

Remove PPE carefully to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling is complete, even if gloves were

worn.[5][6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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Containment: For small spills, use an inert absorbent material like sand or vermiculite to

contain the spill.[6] Avoid actions that could raise dust.[1]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[1][6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[6]

Reporting: Report the spill to the designated laboratory safety personnel.[6]

Disposal Plan
All waste generated from the use of 5-Indolylboronic acid must be treated as hazardous

waste.

Chemical Waste: Unused or waste 5-Indolylboronic acid should be collected in a

dedicated, properly labeled, and sealed container for hazardous waste disposal.[2][5] Do not

dispose of it down the drain.[2]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, must also be disposed of as hazardous waste

in a sealed and labeled container.[5][6][8]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste.[5] Once decontaminated, the container can

be disposed of according to local regulations.[5]

Regulatory Compliance: All disposal must be in accordance with applicable regional,

national, and local laws and regulations.[1]
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Workflow for Safe Handling of 5-Indolylboronic Acid
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Caption: Workflow for the safe handling and disposal of 5-Indolylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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